![molecular formula C20H14O2 B196079 Benzo(a)pyrene-7,8-dihydrodiol CAS No. 13345-25-0](/img/structure/B196079.png)
Benzo(a)pyrene-7,8-dihydrodiol
Overview
Description
Benzo(a)pyrene-7,8-dihydrodiol is a metabolite of benzo(a)pyrene, a polycyclic aromatic hydrocarbon (PAH) that is formed during the incomplete combustion of organic matter . It is harmful because it forms carcinogenic and mutagenic metabolites .
Synthesis Analysis
The synthesis of this compound involves a series of reactions. The first step of activation is the formation of B[a]P-7,8-epoxide, followed by hydrolysis by epoxide hydrolase (EH) to the B[a]P-trans-7,8-dihydrodiol (7,8-diol), which is further metabolized by CYP enzymes to the ultimate genotoxic (±)-B[a]P-r-7,t-8-dihydrodiol-t-9,10-epoxide (DE2) .Molecular Structure Analysis
The molecular structure of this compound can be found in various databases . It is also available as a 2D Mol file or as a computed 3D SD file .Chemical Reactions Analysis
The chemical reactions involving this compound are complex and involve several enzymes. Cytochrome P450 1A1 (CYP1A1) plays a key role in the metabolism of carcinogens, such as benzo [a]pyrene (B [a]P) and metabolites to ultimate carcinogens .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound can be found in various databases .Scientific Research Applications
Tumorigenicity and Carcinogenicity
- Benzo(a)pyrene-7,8-dihydrodiol has been extensively studied for its role in tumor initiation and carcinogenicity. Research indicates that it is an effective initiator of mouse skin tumors, showing almost equal activity as benzo(a)pyrene itself in initiating malignancy (Macnab et al., 1976). Additionally, it's more carcinogenic than benzo(a)pyrene in newborn mice, suggesting its significant role as a carcinogenic metabolite (Kapitulnik et al., 1977).
Metabolism and Biological Activity
- The metabolism of this compound leads to the formation of highly reactive, toxic, and mutagenic diastereomeric benzo(a)pyrene 7,8-diol 9,10-epoxides, highlighting the complex metabolic pathways involved in its transformation (Thakker et al., 1978).
DNA, RNA, and Protein Binding
- This compound metabolites exhibit high stereoselectivity in binding with proteins, RNA, and DNA, demonstrating their significant role in cellular reactions and potential implications in carcinogenesis (Koreeda et al., 1978).
Inhibition of Neoplastic Effects
- Studies show that butylated hydroxyanisole (BHA) inhibits neoplasia caused by this compound, suggesting potential therapeutic applications in inhibiting the carcinogenic effects of this compound (Wattenberg et al., 1979).
Role in Apoptosis
- This compound is involved in apoptosis, with its carcinogen, trans-7,8-dihydroxy-7,8-dihydrobenzo[a]pyrene, inducing apoptosis in HepG2 cells. This indicates its significant role in cellular signal transduction pathways (Chen et al., 2003).
Enzymatic Bioactivation
- There is evidence of an alternative enzymatic pathway for bioactivation of this compound, leading to the formation of a reactive dialdehyde intermediate. This indicates diverse metabolic pathways and potential for different types of DNA and protein damage (Stansbury et al., 2000).
Mechanism of Action
Target of Action
Benzo(a)pyrene 7,8-dihydrodiol primarily targets the cytochrome P450 enzymes , specifically CYP1A1 . These enzymes play a crucial role in the metabolism of carcinogens . Three human allelic variants of CYP1A1, namely wild-type (CYP1A1.1), CYP1A1.2 (I462V), and CYP1A1.4 (T461N), have been identified .
Biochemical Pathways
The affected biochemical pathway involves the metabolism of B[a]P to ultimate carcinogens. The CYP1A1 enzymes metabolize B[a]P and its metabolites along the pathway to the postulated ultimate carcinogen, the diol epoxide 2 . The addition of epoxide hydrolase markedly increases the relative diol-to-phenol activities by all three variants .
Pharmacokinetics
The pharmacokinetics of Benzo(a)pyrene 7,8-dihydrodiol involve its metabolism by the CYP1A1 enzymes. The wild-type enzyme shows the highest total metabolism of B[a]P, while the other variants show lower rates . The Km values for all metabolites with CYP1A1.2 are generally significantly lower than with the wild-type enzyme .
Result of Action
The result of the compound’s action is the production of both the diol metabolites from B[a]P and the ultimate mutagenic species diol epoxide 2 from B[a]P-7,8-dihydrodiol . These metabolites are highly reactive electrophilic intermediates that form DNA adducts by covalent binding , resulting in mutations and eventually cancer .
Action Environment
The action of Benzo(a)pyrene 7,8-dihydrodiol can be influenced by environmental factors. For instance, the induction of CYP1A1 enzymes can be affected by many different chemical agents, including 2,3,7,8-tetrachlorodibenzo-p-dioxin (TCDD), which binds to the aryl hydrocarbon receptor (AhR) . Therefore, AhR activators can potentially aggravate the toxicity of B[a]P through the induction of CYP1A1 .
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
Benzo(a)pyrene 7,8-dihydrodiol interacts with various enzymes, proteins, and other biomolecules. For instance, it is metabolized by the human Cytochrome P450 1A1 (CYP1A1) variants . The metabolism of Benzo(a)pyrene 7,8-dihydrodiol by these enzymes leads to the production of both the diol metabolites and the ultimate mutagenic species diol epoxide 2 .
Cellular Effects
The effects of Benzo(a)pyrene 7,8-dihydrodiol on cells are profound. Exposure to this compound is associated with developmental, neurological, oxidative, inflammatory, mutagenic, carcinogenic, and mortal effects . It influences cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
At the molecular level, Benzo(a)pyrene 7,8-dihydrodiol exerts its effects through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . For example, it binds to CYP1A1, leading to the production of diol metabolites and diol epoxide 2 .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of Benzo(a)pyrene 7,8-dihydrodiol change over time. For instance, it has been observed that the compound’s exposure significantly reduces the survival rate of flies over a period of 7 days .
Dosage Effects in Animal Models
The effects of Benzo(a)pyrene 7,8-dihydrodiol vary with different dosages in animal models. For example, in Drosophila melanogaster, exposure to 2-200 μM of Benzo(a)pyrene 7,8-dihydrodiol and 1-10 μM of its metabolite BPDE caused various levels of alterations in the values of reduced glutathione (GSH), total thiol (T-SH), glutathione-S-transferase (GST), catalase (CAT), hydrogen peroxide (H2O2), nitric oxide (NO) and acetylcholinesterase (AChE) of the flies .
Metabolic Pathways
Benzo(a)pyrene 7,8-dihydrodiol is involved in several metabolic pathways. It interacts with enzymes such as CYP1A1, leading to the production of diol metabolites and diol epoxide 2 .
Transport and Distribution
Its metabolism by enzymes like CYP1A1 suggests that it may interact with various transporters or binding proteins .
Subcellular Localization
Its interaction with enzymes like CYP1A1, which are located in the endoplasmic reticulum, suggests that it may be localized in this organelle .
Properties
IUPAC Name |
7,8-dihydrobenzo[a]pyrene-7,8-diol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14O2/c21-17-9-8-14-15-7-6-12-3-1-2-11-4-5-13(19(15)18(11)12)10-16(14)20(17)22/h1-10,17,20-22H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YDXRLMMGARHIIC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C3C(=C1)C=CC4=C3C(=CC5=C4C=CC(C5O)O)C=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70928121 | |
Record name | 7,8-Dihydrobenzo[pqr]tetraphene-7,8-diol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70928121 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
286.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
13345-25-0 | |
Record name | Benzo[a]pyrene-7,8-dihydrodiol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=13345-25-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzo(a)pyrene 7,8-dihydrodiol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013345250 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 7,8-Dihydrobenzo[pqr]tetraphene-7,8-diol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70928121 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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